Cas no 19556-97-9 (Cyclohexanecarboxamide, 4-hydroxy-, cis-)

• Product Name: Cyclohexanecarboxamide, 4-hydroxy-, cis-
• CAS No: 19556-97-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 3866967
• PubChem ID: 14022790
• Update Time: 2025-05-20

Cyclohexanecarboxamide, 4-hydroxy-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-hydroxy-, cis-
• REA94110
• 116941-10-7
• 19556-97-9
• Cyclohexanecarboxamide, 4-hydroxy-, trans-
• AKOS006360528
• AKOS026675714
• trans-4-hydroxycyclohexanecarboxylic acid amide
• EN300-60232
• WYB72430
• (1s,4s)-4-hydroxycyclohexane-1-carboxamide
• EN300-7262720
• trans-4-Hydroxycyclohexanecarboxamide
• SCHEMBL482065
• SB84977
• cis-4-Hydroxycyclohexanecarboxamide
• A1-00396
• 4-hydroxycyclohexane-1-carboxamide
• UCUHQXIAXJMZRI-IZLXSQMJSA-N
• 1221724-30-6
• TS-01864
• Z935127666
• trans-4-Hydroxycyclohexane-1-carboxamide
• cis-4-hydroxycyclohexane-1-carboxamide
• SCHEMBL14738266
• AKOS006350696
• SCHEMBL20807521
• 836-617-4
• 4-Hydroxycyclohexanecarboxamide
• rac-(1s,4s)-4-hydroxycyclohexane-1-carboxamide
• 837-048-4
• Cyclohexanecarboxamide, 4-hydroxy-, trans- (9CI)
• P18990
• SCHEMBL481567

• MDL： MFCD28402927
• Inchi： 1S/C7H13NO2/c8-7(10)5-1-3-6(9)4-2-5/h5-6,9H,1-4H2,(H2,8,10)/t5-,6+
• InChI Key： UCUHQXIAXJMZRI-OLQVQODUSA-N
• SMILES： [C@@H]1(C(N)=O)CC[C@H](O)CC1

Computed Properties

• Exact Mass: 143.094628657Da
• Monoisotopic Mass: 143.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on Cyclohexanecarboxamide, 4-hydroxy-, cis-

Cyclohexanecarboxamide, 4-hydroxy-, cis- (CAS No. 19556-97-9): An Overview of Its Properties and Applications

Cyclohexanecarboxamide, 4-hydroxy-, cis- (CAS No. 19556-97-9) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as cis-4-Hydroxycyclohexanecarboxamide, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of cis-4-Hydroxycyclohexanecarboxamide is C₈H₁₃NO₂, and its molecular weight is approximately 151.19 g/mol. The compound features a six-membered cyclohexane ring with a hydroxyl group and an amide group attached to the ring. The cis configuration of the hydroxyl and amide groups plays a crucial role in its chemical reactivity and biological activity.

In terms of physical properties, cis-4-Hydroxycyclohexanecarboxamide is a white crystalline solid with a melting point ranging from 130 to 132°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and biological assays.

The synthesis of cis-4-Hydroxycyclohexanecarboxamide can be achieved through several methods. One common approach involves the reaction of cyclohexanone with hydroxylamine to form the corresponding oxime, followed by reduction to the amine and subsequent acylation to form the amide. Another method involves the reaction of 4-hydroxycyclohexanecarboxylic acid with ammonia or an amine derivative under appropriate conditions. Recent advancements in catalytic methods have also led to more efficient and environmentally friendly synthetic routes for this compound.

Cis-4-Hydroxycyclohexanecarboxamide has been studied for its potential biological activities, particularly in the context of pharmaceutical research. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that cis-4-Hydroxycyclohexanecarboxamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, cis-4-Hydroxycyclohexanecarboxamide has also been investigated for its neuroprotective properties. Research has demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and modulating intracellular signaling pathways. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The structural features of cis-4-Hydroxycyclohexanecarboxamide, particularly the presence of the hydroxyl group and the cis configuration, contribute to its unique biological activities. The hydroxyl group can form hydrogen bonds with target proteins or enzymes, enhancing binding affinity and selectivity. The cis configuration ensures that the amide group is positioned in a specific orientation, which can be crucial for interactions with biological targets.

Beyond its biological applications, cis-4-Hydroxycyclohexanecarboxamide has also found use in materials science. For example, it can be used as a building block for the synthesis of advanced polymers with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in fields such as tissue engineering, drug delivery systems, and coatings.

In conclusion, Cyclohexanecarboxamide, 4-hydroxy-, cis- (CAS No. 19556-97-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow in various scientific disciplines.